Cas no 946698-80-2 (4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine)
946698-80-2 structure
Product Name:4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine
CAS No:946698-80-2
MF:C17H21NO
MW:255.354744672775
CID:1074163
PubChem ID:26190087
Update Time:2025-04-20
4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine
- SCHEMBL22966286
- 946698-80-2
- AKOS009349338
- 4-(4-tert-butylphenoxy)-3-methylaniline
-
- MDL: MFCD08687200
- Inchi: 1S/C17H21NO/c1-12-11-14(18)7-10-16(12)19-15-8-5-13(6-9-15)17(2,3)4/h5-11H,18H2,1-4H3
- InChI Key: IRRMTBZOZCLBJF-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1C)N)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 255.162
- Monoisotopic Mass: 255.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2A^2
- XLogP3: 4.8
4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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